2-methyl-5-(piperidin-2-yl)aniline
Overview
Description
2-Methyl-5-(piperidin-2-yl)aniline, also known as 2-Methyl-5-Piperidinamine, is an organic compound with the formula C7H14N2. It is a colorless liquid that is soluble in water and organic solvents. 2-Methyl-5-Piperidinamine is an important intermediate for the synthesis of many pharmaceuticals and other organic compounds. This compound has been extensively studied for its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
2-methyl-5-(piperidin-2-yl)anilineiperidinamine has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a number of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers, polymeric materials, and surfactants. Furthermore, 2-methyl-5-(piperidin-2-yl)anilineiperidinamine has been used in the synthesis of heterocyclic compounds, such as piperidines, pyridines, and quinolines.
Mechanism of Action
2-methyl-5-(piperidin-2-yl)anilineiperidinamine is an organic compound that acts as a proton donor. It acts by donating a proton to a compound, which then undergoes a reaction to form a new compound. This process is known as proton transfer.
Biochemical and Physiological Effects
2-methyl-5-(piperidin-2-yl)anilineiperidinamine has been studied for its biochemical and physiological effects. Studies have shown that this compound has anticonvulsant, anti-inflammatory, and analgesic effects. It has also been shown to have anti-oxidant, anti-tumor, and anti-bacterial effects. Furthermore, 2-methyl-5-(piperidin-2-yl)anilineiperidinamine has been shown to possess neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
2-methyl-5-(piperidin-2-yl)anilineiperidinamine is a versatile compound that can be used in a variety of laboratory experiments. One of the main advantages of using this compound is that it is relatively inexpensive and readily available. Additionally, it is easy to handle and store. Furthermore, it is highly soluble in water and organic solvents, making it suitable for a variety of experiments. However, there are some limitations to using this compound. For example, it is a relatively reactive compound and can react with other compounds in the presence of heat or light. Additionally, it is sensitive to air and should be stored in an airtight container.
Future Directions
The use of 2-methyl-5-(piperidin-2-yl)anilineiperidinamine in scientific research has been extensively studied, but there is still much to be discovered. Future research could focus on the development of new synthetic methods for the synthesis of this compound. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its use in the treatment of cancer and other diseases. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-methyl-5-(piperidin-2-yl)anilineiperidinamine. Finally, research could be conducted to explore the potential environmental applications of this compound, such as its use in the treatment of water and soil pollution.
Synthesis Methods
2-methyl-5-(piperidin-2-yl)anilineiperidinamine can be synthesized by the reaction of 2-methyl-5-nitroaniline with piperidine. This reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is exothermic and proceeds to completion in a few hours. Alternatively, 2-methyl-5-(piperidin-2-yl)anilineiperidinamine can be synthesized by the reaction of 2-methyl-5-chloroaniline with piperidine in a basic medium. The reaction is also exothermic and proceeds to completion in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-5-(piperidin-2-yl)aniline involves the reaction of 2-methyl-5-nitroaniline with piperidine in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2-methyl-5-nitroaniline", "piperidine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-methyl-5-nitroaniline in a suitable solvent.", "Step 2: Add piperidine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a reducing agent to the reaction mixture and stir until the reaction is complete.", "Step 4: Filter the reaction mixture to remove any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography." ] } | |
CAS RN |
1270515-92-8 |
Molecular Formula |
C12H18N2 |
Molecular Weight |
190.3 |
Purity |
95 |
Origin of Product |
United States |
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